Cas no 1342390-64-0 (4-4-(propan-2-yl)phenylazetidin-2-one)

• Product Name: 4-4-(propan-2-yl)phenylazetidin-2-one
• CAS No: 1342390-64-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 5704574
• PubChem ID: 64665774
• Update Time: 2025-06-08

4-4-(propan-2-yl)phenylazetidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1342390-64-0
• EN300-1278297
• SCHEMBL22996058
• 4-[4-(propan-2-yl)phenyl]azetidin-2-one
• 4-(4-Isopropylphenyl)azetidin-2-one
• CS-0349341
• AKOS013992437
• 2-Azetidinone, 4-[4-(1-methylethyl)phenyl]-
• 4-4-(propan-2-yl)phenylazetidin-2-one

• Inchi： 1S/C12H15NO/c1-8(2)9-3-5-10(6-4-9)11-7-12(14)13-11/h3-6,8,11H,7H2,1-2H3,(H,13,14)
• InChI Key： VAMSHSDOZADUFW-UHFFFAOYSA-N
• SMILES： O=C1CC(C2C=CC(=CC=2)C(C)C)N1

Computed Properties

• Exact Mass: 189.115364102g/mol
• Monoisotopic Mass: 189.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.064±0.06 g/cm3(Predicted)
• Boiling Point: 367.1±31.0 °C(Predicted)
• pka: 15.20±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Monobactams
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Monobactams

Additional information on 4-4-(propan-2-yl)phenylazetidin-2-one

Introduction to 4-4-(propan-2-yl)phenylazetidin-2-one (CAS No. 1342390-64-0) and Its Emerging Applications in Chemical Biology

4-4-(propan-2-yl)phenylazetidin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1342390-64-0, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential pharmacological applications. This compound belongs to the azetidinone class, a scaffold that has been increasingly explored for its role in drug discovery and development. The presence of a phenyl ring substituted with an isopropyl group at the 4-position, coupled with the azetidinone core, endows this molecule with distinct chemical and biological characteristics that make it a promising candidate for further investigation.

The structure of 4-4-(propan-2-yl)phenylazetidin-2-one features a six-membered lactam ring, which is a key feature in many bioactive molecules. The incorporation of an aromatic ring linked to the azetidinone system through an isopropyl-substituted phenyl group introduces both steric and electronic effects that can influence its interactions with biological targets. This dual functionality has been leveraged in various research endeavors, particularly in the design of novel inhibitors and modulators for therapeutic purposes.

In recent years, there has been a surge in interest regarding the pharmacological potential of azetidinone derivatives. These compounds have been studied for their ability to interact with a wide range of biological targets, including enzymes and receptors involved in critical cellular processes. The molecular interactions of 4-4-(propan-2-yl)phenylazetidin-2-one have been subjects of extensive computational and experimental investigations, aiming to elucidate its binding mechanisms and efficacy.

One of the most compelling aspects of this compound is its potential as a drug candidate. The azetidinone core is known to exhibit bioactivity across multiple therapeutic areas, including anti-inflammatory, antimicrobial, and anticancer applications. Researchers have hypothesized that the structural features of 4-4-(propan-2-yl)phenylazetidin-2-one could be exploited to develop novel therapeutics by modulating specific biological pathways. For instance, studies have suggested that this compound may interfere with key enzymes involved in cancer progression or inflammatory responses, making it a valuable asset in medicinal chemistry libraries.

The synthesis of 4-4-(propan-2-yl)phenylazetidin-2-one has been optimized through various chemical methodologies, ensuring high yield and purity for subsequent biological evaluations. Advances in synthetic techniques have enabled researchers to modify the scaffold further, allowing for the creation of derivatives with enhanced pharmacological properties. These modifications often involve altering substituents on the phenyl ring or the azetidinone core to improve solubility, bioavailability, or target specificity.

Recent publications have highlighted the biological activity of 4-4-(propan-2-yl)phenylazetidin-2-one, particularly in contexts related to enzyme inhibition. For example, studies have demonstrated its potential as an inhibitor of certain proteases that play roles in pathogenic processes. The compound’s ability to bind tightly to these enzymes suggests that it could be developed into a potent therapeutic agent. Additionally, its interaction with other biological targets has been explored, revealing additional therapeutic possibilities.

The pharmacokinetic profile of 4-4-(propan-2-yl)phenylazetidin-2-one is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for its development into a viable drug candidate. Preclinical studies have begun to address these aspects, providing insights into its potential efficacy and safety profiles. These studies are essential for guiding further development efforts and ensuring that the compound meets regulatory standards for human use.

In conclusion, 4-4-(propan-2-yl)phenylazetidin-2-one (CAS No. 1342390-64-0) represents a fascinating molecule with significant potential in chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a compelling candidate for further research. As our understanding of its mechanisms of action continues to grow, so too does its promise as a therapeutic agent. Future studies will likely focus on optimizing its synthetic pathways and exploring new applications across various disease areas.